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Compound of Interest

Compound Name: 1,7-Heptanediol

Cat. No.: B042083

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 1,7-Heptanediol, a linear aliphatic
diol. It is intended to serve as a quick reference for professionals in research and development
who require fundamental physicochemical data on this compound. 1,7-Heptanediol, also
known as heptamethylene glycol, finds applications in various fields, including the synthesis of
polymers and surfactants, and as an intermediate in organic synthesis.[1][2] Its utility in the
cosmetic and pharmaceutical industries is also noted, primarily for its moisturizing properties.[1]

[2]

Physicochemical Data

The core quantitative data for 1,7-Heptanediol is summarized in the table below for ease of
reference and comparison.

Parameter Value References
Molecular Formula C7H1602 [11[31[4]
Molecular Weight 132.20 g/mol [31[5][6]

CAS Registry Number 629-30-1 [3114]
Appearance Colorless, viscous liquid [1]

Linear Formula HO(CHz)7OH [6]
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Chemical Structure

The molecular structure of 1,7-Heptanediol consists of a seven-carbon chain with hydroxy! (-

OH) groups at the terminal positions (carbons 1 and 7). This structure imparts both hydrophilic

and lipophilic characteristics to the molecule, allowing for its solubility in water and some

organic solvents.
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Caption: Chemical structure of 1,7-Heptanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

OH

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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